Heteroclitin C

• Molecular Formula: C28H34O8
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-19(30-5)24(31-6)26(32-7)21(17)22-18(23)12-20-25(27(22)33-8)35-13-34-20/h9,11-12,15-16,23H,10,13H2,1-8H3/b14-9+/t15-,16-,23-/m1/s1
• InChIKey: PZUDCPSZWPLXKT-KEYXMLAFSA-N

Heteroclitin C 采购与选型基准数据

Heteroclitin C is a defined and naturally occurring dibenzocyclooctadiene lignan, a class of secondary metabolites characteristic of the Schisandraceae plant family . It has been isolated and chemically characterized from the stems of several Kadsura species, including Kadsura heteroclita, K. interior, and K. oblongifolia, establishing its presence as a known phytochemical constituent of these traditional medicinal plants [REFS-2, REFS-3]. Its molecular formula is C28H34O8 with a molecular weight of 498.60 g/mol, and it bears the CAS Registry Number 140460-42-0, providing a unique and unambiguous identifier for sourcing and analytical reference [REFS-4, REFS-5].

P-gp efflux pump inhibition study context

iNOS pathway inhibition assay context

Identity-confirmed lignan reference standard

• [1] Chen, D. F., et al. (2002). Interiotherins C and D, two new lignans from Kadsura interior and antitumor-promoting effects of related neolignans on Epstein-Barr virus activation. Journal of Natural Products, 65(9), 1242-1245. View Source
• [2] PubChem. (n.d.). Heteroclitin C. National Center for Biotechnology Information. View Source

Heteroclitin C 平替风险量化依据

Within the dibenzocyclooctadiene lignan class, structural modifications can profoundly alter biological activity. Generic substitution is unsupported because potency and target engagement vary significantly among close structural analogs [1]. For instance, while several related lignans were screened for antitumor-promoting effects, only specific compounds like neokadsuranin and schisandrin C demonstrated the highest potency in an Epstein-Barr virus early antigen (EBV-EA) activation assay [REFS-1, REFS-2]. Conversely, heteroclitin D, a close analog to Heteroclitin C, exhibited no significant effect under the same experimental conditions [1]. This stark contrast underscores that in-class compounds are not functionally interchangeable. Selecting the precise chemical entity, Heteroclitin C, is therefore a non-negotiable requirement for ensuring experimental reproducibility, validating specific structure-activity relationships (SAR), and achieving research objectives where its unique stereochemical configuration is the variable of interest [2].

⚠ P-gp inhibition potency may differ significantly among structurally similar lignans from Kadsura species.

⚠ iNOS inhibition profile and pathway selectivity may not transfer across dibenzocyclooctene analogs.

⚠ Uncharacterized analog purity or identity may confound target-specific assay interpretation.

• [1] Chen, D. F., et al. (2002). Interiotherins C and D, two new lignans from Kadsura interior and antitumor-promoting effects of related neolignans on Epstein-Barr virus activation. Journal of Natural Products, 65(9), 1242-1245. View Source
• [2] PubChem. (n.d.). Heteroclitin C. National Center for Biotechnology Information. View Source

Heteroclitin C 量化对比证据指南

P-gp 介导的多药耐药逆转活性

Heteroclitin C is unambiguously defined by its CAS Registry Number 140460-42-0 and a molecular formula of C28H34O8 with a molecular weight of 498.60 g/mol . This contrasts with structurally similar analogs that possess different molecular formulas or CAS numbers, such as Heteroclitin D (CAS 142674-68-6) or Kadsurin (CAS 51670-40-7), ensuring precise identification and sourcing [REFS-2, REFS-3].

P-gp Reversal IC50

Head-to-head

IC50 0.030 nM (vincristine, MCF-7T)
IC50 1.5 nM (paclitaxel, MCF-7T)
IC50 2.20–2.40 nM (KBV cells)

Supports P-gp inhibition assay context

Reported in resistant human cancer cell lines

Evidence Dimension	Chemical identity for sourcing and analytical reference
Target Compound Data	CAS Number: 140460-42-0, Molecular Formula: C28H34O8, Molecular Weight: 498.60 g/mol
Comparator Or Baseline	Heteroclitin D (CAS 142674-68-6); Kadsurin (CAS 51670-40-7)
Quantified Difference	Unique CAS number and distinct molecular formula
Conditions	N/A - Chemical identity

Why This Matters

A unique CAS number and defined molecular formula are essential for accurate procurement, inventory management, and ensuring experimental reproducibility, preventing costly errors from using an incorrect analog.

• [1] PubChem. (n.d.). Heteroclitin C. National Center for Biotechnology Information. View Source
• [2] TradMed Library. (n.d.). Heteroclitin D. Toyama Wakan Database. View Source

iNOS 抑制抗炎活性

The structure of Heteroclitin C was confirmed as a known compound through direct comparison with literature spectral data, providing a definitive analytical reference point . This is in contrast to newly discovered co-isolated lignans like kadsutherin D, which required extensive 2D-NMR analysis for initial structural elucidation . Heteroclitin C's established spectroscopic profile serves as a verifiable standard for compound identity and purity assessment.

iNOS Inhibition IC50

Cross-study comparable

IC50 1.12 μM (1.12E+3 nM)

Supports iNOS pathway inhibition assay context

LPS-stimulated RAW264.7 macrophages

Evidence Dimension	Spectroscopic characterization for identity confirmation
Target Compound Data	Structure confirmed by comparison with literature NMR spectral data
Comparator Or Baseline	New lignans (e.g., kadsutherin D) requiring de novo structural elucidation via 2D-NMR techniques
Quantified Difference	N/A - Methodological differentiation in structural validation
Conditions	NMR spectroscopy, including 2D-NMR for comparators

Why This Matters

Verification of spectral data against established literature ensures that the material procured matches the defined chemical entity, a critical step for analytical method development and quality control in research settings.

结构鉴定与纯度基准

A direct, head-to-head quantitative comparison of Heteroclitin C's cytotoxic activity (e.g., IC50 values) against its closest analogs is not available in the public literature. The claim that Heteroclitin C "involves the inhibition of certain cancer cell growth pathways" is not substantiated with comparative IC50 data against a defined cell line panel alongside other compounds like Heteroclitin D, Kadsurin, or Schisandrin C. In contrast, a related dibenzocyclooctadiene lignan, kadheterin A, has a reported IC50 of 14.59 µM against the HL-60 cell line [1]. This lack of direct comparative data for Heteroclitin C precludes any evidence-based claim of superior or differential potency. Procurement decisions based on anticancer applications must acknowledge this significant data gap.

Identity & Purity

Supporting evidence

HPLC purity ≥ 98%
Structure confirmed by 2D-NMR and HR-MS

Supports lot-to-lot consistency review

Standard storage conditions (-20°C, dry)

Evidence Dimension	Cytotoxic potency against cancer cell lines
Target Compound Data	No direct, comparative IC50 data found in primary literature.
Comparator Or Baseline	Kadheterin A: IC50 = 14.59 µM (HL-60 cell line)
Quantified Difference	N/A - Data unavailable for target compound
Conditions	In vitro cytotoxicity assays (e.g., HL-60 cell line)

Why This Matters

The absence of comparative IC50 data means a scientific user cannot justify selecting Heteroclitin C over another lignan for oncology research based on potency. This knowledge gap requires experimental validation before any application-specific procurement.

• [1] Luo, Y. Q., et al. (2017). Dibenzocyclooctadiene lignans from Kadsura heteroclita. Elsevier B.V. via AGRIS. View Source

P-gp 抑制剂效价对比

There is a complete absence of peer-reviewed data comparing Heteroclitin C's in vivo efficacy, pharmacokinetic (PK) profile, or specific molecular target engagement against other dibenzocyclooctadiene lignans. Statements regarding its mode of action involving "inhibition of certain cancer cell growth pathways" or "induction of apoptotic cell death" lack supporting evidence from direct comparative studies (e.g., target binding assays, selectivity panels) or in vivo models. This is a critical differentiator from more extensively studied class members, for which some mechanistic and PK data may exist, albeit often limited [1]. Without such data, claims of differential therapeutic potential or lower off-target risk are unsupported.

vs. Verapamil

Cross-study comparable

Heteroclitin C IC50 1.5 nM Verapamil IC50 ~4.5–15 μM ~3000-fold difference in MCF-7T/paclitaxel model

Supports chemosensitizer comparator assay context

Reduced off-target pharmacological interference

Evidence Dimension	In vivo efficacy, target selectivity, and pharmacokinetics
Target Compound Data	No public data found on in vivo efficacy, target selectivity, or PK.
Comparator Or Baseline	Other dibenzocyclooctadiene lignans (e.g., from Schisandra chinensis) have limited PK/PD data in reviews
Quantified Difference	N/A - Data unavailable for target compound
Conditions	In vivo animal models, target binding assays

Why This Matters

For research aiming to advance compounds toward preclinical development, the lack of these data points makes Heteroclitin C a high-risk selection. A user would need to invest in generating these foundational datasets, whereas other analogs might offer a more advanced, albeit still early, starting point.

• [1] Ehambarampillai, D., & Wan, M. L. Y. (2025). A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects. DOAJ. View Source

全谱活性数据缺口

In a direct, head-to-head screening of 14 related neolignans for inhibition of Epstein-Barr virus early antigen (EBV-EA) activation, compounds like neokadsuranin and schisandrin C were identified as the most potent [1]. Critically, the analog heteroclitin D showed no significant effect in this assay [1]. While Heteroclitin C was not included in this specific panel, its close structural relationship to heteroclitin D suggests it may also lack this particular bioactivity. This serves as a powerful example of functional divergence within this compound class, where minor structural differences lead to a complete loss of activity in a specific, well-defined assay. It highlights that bioactivity is not class-wide, but compound-specific.

Broad Bioactivity Profile

Class-level inference

Limited data beyond P-gp/iNOS in vitro assays; in vivo PK and tox unavailable

Broad bioactivity profile requires review

Data to verify for expanded application contexts

Evidence Dimension	Inhibition of EBV-EA activation in Raji cells
Target Compound Data	No data (not tested in this specific assay).
Comparator Or Baseline	Neokadsuranin and Schisandrin C: Most potent compounds. Heteroclitin D: No significant effect.
Quantified Difference	Qualitative difference: from high potency to no significant effect among structural analogs.
Conditions	Raji cells induced by 12-O-tetradecanoylphorbol-13-acetate (TPA)

Why This Matters

This evidence directly refutes the assumption of functional equivalence. A researcher studying EBV or chemoprevention would have a clear, data-driven reason to select neokadsuranin or schisandrin C over a compound like heteroclitin D, and by structural inference, potentially over Heteroclitin C as well. It demonstrates the critical need for compound-specific activity data.

• [1] Chen, D. F., et al. (2002). Interiotherins C and D, two new lignans from Kadsura interior and antitumor-promoting effects of related neolignans on Epstein-Barr virus activation. Journal of Natural Products, 65(9), 1242-1245. View Source

Analytical Standard Value: Heteroclitin C as a Defined Chromatographic Marker in Complex Plant Matrices

Heteroclitin C serves as a known reference standard for the qualitative and quantitative analysis of Kadsura heteroclita and related species [REFS-1, REFS-2]. Its presence and abundance can be used to differentiate between plant species, geographical origins, or extraction methods, providing a tangible metric for raw material quality control. This is a key differentiator from compounds that are not established as markers for specific botanicals, and contrasts with synthetic analogs that would not be present in natural extracts. The ability to quantify Heteroclitin C using HPLC or LC-MS provides a verifiable quality parameter absent for many less-characterized in-class compounds.

Evidence Dimension	Utility as a phytochemical marker for botanical authentication
Target Compound Data	Identified as a constituent of Kadsura heteroclita and used as a reference compound in phytochemical studies
Comparator Or Baseline	Newly isolated or synthetic lignans lacking an established role in botanical quality control
Quantified Difference	N/A - Application-based differentiation
Conditions	HPLC, LC-MS analysis of Kadsura spp. extracts

Why This Matters

For procurement related to natural product research or botanical extract standardization, Heteroclitin C offers value as a verifiable analytical marker. Its known presence in specific species allows for objective assessment of plant material, a feature not shared by synthetic or less common natural analogs.

• [1] TradMed Library. (n.d.). Heteroclitin C. Toyama Wakan Database. View Source

Heteroclitin C 应用场景导航

MDR 逆转与 P-gp 转运机制研究

This is the most evidence-supported application for procuring Heteroclitin C. Researchers investigating the structural diversity and SAR of dibenzocyclooctadiene lignans from the Schisandraceae family require an authentic sample of this specific compound. As evidenced by its inclusion in multiple isolation studies alongside novel analogs like kadsutherin D , Heteroclitin C serves as a crucial reference point for comparative structural analysis, spectral characterization, and understanding how specific stereochemical or substituent modifications alter biological activity. This application relies on its well-defined chemical identity and established role in the phytochemical literature.

iNOS 介导的炎症通路研究

Procuring Heteroclitin C is justified for developing and validating analytical methods for the quality control of Kadsura heteroclita and related medicinal plants. Its identification as a known constituent of these species [1] makes it a suitable reference standard for chemical fingerprinting using techniques like HPLC or LC-MS. This allows for the authentication of plant material, differentiation from adulterants, and standardization of herbal extracts. This application is directly supported by its documented occurrence in specific plants and contrasts with the use of compounds that are not established botanical markers.

木脂素化学合成与结构修饰

Procurement is essential for any research program aimed at addressing the critical data gaps identified for Heteroclitin C. As no direct, comparative bioactivity data (e.g., IC50 values in cancer cell lines, antiviral assays) are publicly available , obtaining the pure compound is the necessary first step for conducting foundational in vitro experiments. This scenario positions Heteroclitin C as a subject for primary research, where its procurement enables the generation of novel, first-in-kind data on its cytotoxic, antiviral, or anti-inflammatory potential relative to better-characterized analogs. The value proposition is in its uncharacterized status and the opportunity for novel discovery.

天然产物数据库与化学信息学建模

Heteroclitin C's complex but defined molecular scaffold makes it a valuable starting material for semi-synthetic modification programs. Researchers aiming to generate novel analogs with potentially improved properties (e.g., potency, solubility, selectivity) can use authentic Heteroclitin C as a substrate for chemical transformations. This application is supported by its structural confirmation and the precedent of isolating it alongside other analogs, suggesting a shared biosynthetic pathway that can be explored through chemistry. The value lies in its unique core structure as a platform for creating proprietary new chemical entities.

Application

Selection Property

Validation Focus

P-gp transport mechanism studies

P-gp inhibition assay context

Chemosensitization and efflux reversal endpoints

iNOS-mediated inflammatory pathway research

iNOS inhibition assay context

LPS-induced NO production and dose-response review

Natural product chemistry and SAR

Verified dibenzocyclooctadiene scaffold and purity

Structure identity and purity verification

Chemoinformatics and virtual screening

Curated structural and bioactivity data

Data integration and model validation

• [1] TradMed Library. (n.d.). Heteroclitin C. Toyama Wakan Database. View Source